Cas no 377051-22-4 (5-Isoxazolecarbonitrile,3-(4-ethoxyphenyl)-)

• Product Name: 5-Isoxazolecarbonitrile,3-(4-ethoxyphenyl)-
• CAS No: 377051-22-4
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 298185
• PubChem ID: 920301
• Update Time: 2025-04-19

5-Isoxazolecarbonitrile,3-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarbonitrile,3-(4-ethoxyphenyl)-
• 5-Isoxazolecarbonitrile,3-(4-ethoxyphenyl)-(9CI)
• 3-(4-Ethoxyphenyl)-1,2-oxazole-5-carbonitrile
• AKOS000668846
• 377051-22-4
• SR-01000323543
• 3-(4-ethoxyphenyl)isoxazole-5-carbonitrile
• SR-01000323543-1
• BAS 03213355
• HMS1692P10

• Inchi： 1S/C12H10N2O2/c1-2-15-10-5-3-9(4-6-10)12-7-11(8-13)16-14-12/h3-7H,2H2,1H3
• InChI Key： DETPOFCJFACYPW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=C(C#N)ON=1

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.05